Cas no 23639-77-2 (1,2,3-Benzenetributanoicacid)

• Product Name: 1,2,3-Benzenetributanoicacid
• CAS No: 23639-77-2
• MF: C₁₈H₂₄O₆
• MW: 336.379566192627
• CID: 265900
• PubChem ID: 71446944
• Update Time: 2025-04-19

1,2,3-Benzenetributanoicacid Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzenetributanoicacid
• 4-[2,3-bis(3-carboxypropyl)phenyl]butanoic acid
• 1,2,3-Benzenetributyricacid (8CI)
• Butanoic acid, 4,4',4''-(1,2,3-benzenetriyl)tris-
• Butyric acid,4,4',4''-v-phenenyltri-
• DTXSID20855296
• 23639-77-2
• 4,4',4''-(Benzene-1,2,3-triyl)tributanoic acid

• Inchi： 1S/C18H24O6/c19-16(20)10-2-7-13-5-1-6-14(8-3-11-17(21)22)15(13)9-4-12-18(23)24/h1,5-6H,2-4,7-12H2,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： SEZRIIYZSIDVTF-UHFFFAOYSA-N
• SMILES： OC(CCCC1C(=CC=CC=1CCCC(=O)O)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 336.15732
• Monoisotopic Mass: 336.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9